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Compound of Interest

Compound Name:
Cyclobutanecarbonyl

isothiocyanate

Cat. No.: B060450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of commercial suppliers for cyclobutanecarbonyl
isothiocyanate (CAS No. 161063-30-5), a niche reagent with applications in organic synthesis

and drug discovery. Due to the specialized nature of this compound, readily available

quantitative data from suppliers is limited. This guide presents the available information and

outlines a general synthetic protocol for its preparation.

Commercial Suppliers
Identifying commercial suppliers for cyclobutanecarbonyl isothiocyanate can be challenging

as it is not a widely stocked reagent. The following companies have been identified as potential

sources. Researchers are advised to inquire directly with these suppliers for current availability,

purity specifications, and pricing.

Table 1: Potential Commercial Suppliers of Cyclobutanecarbonyl Isothiocyanate
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Supplier Location
Contact
Information

Notes

Youchemicals Limited China [1] 2154173791
Listed as a trading

company.

Chemcd China --INVALID-LINK--

A chemical database

listing Youchemicals

Limited as a supplier.

Conier Chem and

Pharma Limited
Chongqing, China --INVALID-LINK--

Listed as a supplier of

various chemical

intermediates.

Note: Direct product pages with detailed specifications for cyclobutanecarbonyl
isothiocyanate from these suppliers were not publicly accessible at the time of this guide's

compilation. The information is based on supplier directories and listings.

Synthesis of Cyclobutanecarbonyl Isothiocyanate
In the absence of a readily available commercial supply, in-house synthesis may be required. A

common method for the synthesis of acyl isothiocyanates involves the reaction of the

corresponding acyl chloride with a thiocyanate salt. The following is a general experimental

protocol that can be adapted for the synthesis of cyclobutanecarbonyl isothiocyanate from

cyclobutanecarbonyl chloride.

General Experimental Protocol: Synthesis from Acyl
Chloride
This protocol is based on established methods for the synthesis of acyl isothiocyanates.

Materials:

Cyclobutanecarbonyl chloride

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN), dried

Anhydrous aprotic solvent (e.g., acetone, acetonitrile)
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Inert gas (e.g., nitrogen, argon)

Standard laboratory glassware for anhydrous reactions

Procedure:

Reaction Setup: A dried round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and an inert gas inlet is charged with potassium thiocyanate (or sodium

thiocyanate) and an anhydrous aprotic solvent.

Addition of Acyl Chloride: Cyclobutanecarbonyl chloride is added dropwise to the stirred

suspension of the thiocyanate salt in the solvent at room temperature.

Reaction: The reaction mixture is typically stirred at room temperature or gently heated to

reflux to drive the reaction to completion. The progress of the reaction can be monitored by

techniques such as thin-layer chromatography (TLC) or infrared (IR) spectroscopy

(monitoring the disappearance of the acyl chloride peak and the appearance of the

isothiocyanate peak around 2000-2100 cm⁻¹).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The

inorganic salt byproduct (e.g., KCl or NaCl) is removed by filtration.

Purification: The solvent is removed from the filtrate under reduced pressure. The crude

cyclobutanecarbonyl isothiocyanate can then be purified by vacuum distillation or column

chromatography on silica gel.

Logical Workflow for Synthesis

Caption: General workflow for the synthesis of cyclobutanecarbonyl isothiocyanate.

Purity and Characterization
For synthesized cyclobutanecarbonyl isothiocyanate, it is crucial to confirm its identity and

purity. Standard analytical techniques for characterization include:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.
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Infrared (IR) Spectroscopy: To identify the characteristic isothiocyanate (-N=C=S) stretching

vibration.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Elemental Analysis: To determine the elemental composition.

Researchers should establish appropriate purity criteria based on the intended application.

This guide serves as a starting point for sourcing or synthesizing cyclobutanecarbonyl
isothiocyanate. Direct engagement with chemical suppliers and careful execution and

adaptation of the synthetic protocol are recommended for successful procurement or

production of this valuable research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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